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Compound of Interest

Compound Name: 4-Amino-1,8-naphthalic anhydride

Cat. No.: B167272

Essential Safety and Handling Guide for 4-Amino-
1,8-naphthalic anhydride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Amino-1,8-naphthalic
anhydride. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing health risks.

Hazard Identification and Immediate Precautions

4-Amino-1,8-naphthalic anhydride is a chemical that requires careful handling due to its
potential health hazards. The primary risks associated with this compound include skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is also suspected of
causing cancer and can be harmful if swallowed, inhaled, or in contact with skin.[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]
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e H350: May cause cancer.[1][2]
e H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2]

Given these hazards, it is imperative to use the recommended personal protective equipment
(PPE) and follow strict handling and disposal protocols.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Amino-1,8-naphthalic anhydride to prevent
exposure.

PPE Category Specification Rationale

Protects against dust particles

] Chemical safety goggles or a and potential splashes,
Eye and Face Protection ) ] }
face shield.[2][3][4] preventing serious eye
irritation.

Chemical-resistant gloves ) ]
) ] o Prevents direct skin contact,
Skin Protection (e.g., Nitrile rubber) and a lab

coat.[1][2][3][4][5]

which can cause irritation.

Minimizes the inhalation of the
A NIOSH-approved N95 dust

Respiratory Protection mask or a respirator with P2
cartridges (EN 143).[2]

powdered chemical, which can
cause respiratory tract

irritation.[4]

Always ensure that an eyewash station and a safety shower are readily accessible in the work
area.[3][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.

Step-by-Step Handling and Storage Procedures

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
chemical fume hood.[6] Confirm that all required PPE is correctly worn.
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e Handling:

o

Avoid generating dust.[4][6]

[¢]

Weigh and transfer the chemical carefully.

[¢]

Keep the container tightly closed when not in use.[6][7][8]

[e]

Avoid contact with skin, eyes, and clothing.[4]

o

Wash hands thoroughly after handling.[5][8]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated area.[4]

[e]

Keep the container tightly sealed to protect it from moisture.[4][8]

o

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8]

o

The storage area should be secure and accessible only to authorized personnel.[6][7]

Emergency First Aid Procedures

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][5][7]

e In Case of Skin Contact: Remove contaminated clothing and wash the affected skin area
with plenty of soap and water. If skin irritation persists, seek medical advice.[1][5][7]

e If Inhaled: Move the individual to fresh air and ensure they are in a position comfortable for
breathing. If the person feels unwell, contact a poison control center or a doctor.[1][6][7]

« If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]
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Waste Disposal Plan

o Collection: All waste materials, including contaminated PPE and any unused product, should
be collected in a clearly labeled, sealed container.

o Disposal: Dispose of the chemical waste in accordance with all local, regional, and national
environmental regulations.[7] Do not dispose of it down the drain or with regular trash.
Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Amino-1,8-naphthalic anhydride.

Property Value

CAS Number 6492-86-0[1][2][9]
EC Number 229-372-4[1][2][9]
Molecular Formula C12H7NO3[2]
Molecular Weight 213.19 g/mol [2]
Physical State Powder[2]

Workflow for Safe Handling

The diagram below outlines the logical workflow for the safe handling and disposal of 4-Amino-
1,8-naphthalic anhydride.
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Safe Handling Workflow for 4-Amino-1,8-naphthalic anhydride
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Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for handling 4-Amino-1,8-naphthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemicalbook.com [chemicalbook.com]
o 2.4-5%-1,8-Z5 LR 95% | Sigma-Aldrich [sigmaaldrich.com]

» 3. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b167272?utm_src=pdf-body-img
https://www.benchchem.com/product/b167272?utm_src=pdf-body
https://www.benchchem.com/product/b167272?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/4-amino-1-8-naphthalic-anhydride.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/235598
https://www.fishersci.com/store/msds?partNumber=AAA1351930&productDescription=18-NAPHTHALIC+ANHYDRID+97+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. tcichemicals.com [tcichemicals.com]

. aksci.com [aksci.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. fishersci.com [fishersci.com]

°
© (0] ~ [o2] ol H

. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Amino-
1,8-naphthalic anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167272#personal-protective-equipment-for-handling-
4-amino-1-8-naphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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